Cas no 15774-55-7 ((3aR,3bS,6aS,7aR)-tetrahydro-1H-cyclopenta[1,2-c:3,4-c']dipyrrole-1,3,4,6(2H,3aH,5H)-tetrone)

(3aR,3bS,6aS,7aR)-tetrahydro-1H-cyclopenta[1,2-c:3,4-c']dipyrrole-1,3,4,6(2H,3aH,5H)-tetrone structure
15774-55-7 structure
Product Name:(3aR,3bS,6aS,7aR)-tetrahydro-1H-cyclopenta[1,2-c:3,4-c']dipyrrole-1,3,4,6(2H,3aH,5H)-tetrone
CAS No:15774-55-7
MF:C9H8N2O4
MW:208.170822143555
CID:904375
PubChem ID:339503
Update Time:2025-04-19

(3aR,3bS,6aS,7aR)-tetrahydro-1H-cyclopenta[1,2-c:3,4-c']dipyrrole-1,3,4,6(2H,3aH,5H)-tetrone Chemical and Physical Properties

Names and Identifiers

    • (3aR,3bS,6aS,7aR)-tetrahydro-1H-cyclopenta[1,2-c:3,4-c']dipyrrole-1,3,4,6(2H,3aH,5H)-tetrone
    • tetrahydro-cyclopenta[1,2-c,3,4-c']dipyrrole-1,3,4,6-tetraone
    • NSC-366368
    • 15774-55-7
    • NSC366368
    • DTXSID70320924
    • Inchi: 1S/C9H8N2O4/c12-6-2-1-3-5(4(2)8(14)10-6)9(15)11-7(3)13/h2-5H,1H2,(H,10,12,14)(H,11,13,15)/t2-,3+,4-,5+
    • InChI Key: AMJZQQATTVRDKU-VERZDPOYSA-N
    • SMILES: O=C1[C@@H]2[C@H](C(N1)=O)C[C@@H]1C(NC([C@H]21)=O)=O

Computed Properties

  • Exact Mass: 208.04840674g/mol
  • Monoisotopic Mass: 208.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 92.3Ų
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